2-(6-Methoxy-1H-benzimidazol-2-yl)ethanamine

• IUPAC Name: 2-(6-methoxy-1H-benzimidazol-2-yl)ethanamine
• InChI: InChI=1S/C10H13N3O/c1-14-7-2-3-8-9(6-7)13-10(12-8)4-5-11/h2-3,6H,4-5,11H2,1H3,(H,12,13)
• InChI Key: FBEXKNOXRQGGCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N2)CCN
• Molecular Formula: C10H13N3O
• DSSTOX Substance ID: DTXSID40640505
• Molecular Weight: 191.23 g/mol
• CAS RN: 4078-55-1

Description

The compound 2-(6-Methoxy-1H-benzimidazol-2-yl)ethanamine is a derivative of benzimidazole, a heterocyclic aromatic organic compound. This class of compounds is known for its diverse range of biological activities and applications in medicinal chemistry. Benzimidazole derivatives are often studied for their potential pharmacological properties and are used as building blocks in organic synthesis for developing new therapeutic agents.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves the formation of the benzimidazole core followed by various functionalization reactions to introduce different substituents. In the case of the related compound 2-(benzo[d]thiazol-2-ylthio)-1-((1s, 3s)-3-mesityl-3-methylcyclobutyl) ethan-1-one, the synthesis was achieved and characterized by spectroscopic methods such as FT-IR, NMR, and UV-Vis, as well as thermal analysis (TG/DTA) and single-crystal X-ray diffraction methods . Although the exact synthesis route for 2-(6-Methoxy-1H-benzimidazol-2-yl)ethanamine is not detailed in the provided papers, similar synthetic strategies may be applicable.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole core, which can be further substituted with various functional groups. For instance, the molecule of 2-Methoxy-6-(6-methyl-1H-benzimidazol-2-yl)phenol is described as almost planar, with a small dihedral angle between the benzimidazole plane and the methoxyphenol plane, indicating a degree of conjugation and rigidity in the structure . The presence of intramolecular hydrogen bonding can also influence the molecular conformation and stability.

Chemical Reactions Analysis

Benzimidazole derivatives can participate in a variety of chemical reactions, often involving the nitrogen atoms in the benzimidazole ring. These reactions can include the formation of hydrogen bonds, as seen in the crystal structure of the related compound (2E)-3-[4-(1H-Benzimidazol-2-ylmethoxy)phenyl]-1-(4-methoxyphenyl)prop-2-en-1-one, where intermolecular N—H⋯O hydrogen bonds connect adjacent molecules into dimers . Such interactions are crucial for the self-assembly and crystal packing of these compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be influenced by their molecular structure and substituents. The thermal behavior of these compounds can be studied using TG/DTA thermograms, which provide insights into their stability and decomposition patterns . Spectroscopic methods like FT-IR, NMR, and UV-Vis are essential for characterizing the functional groups and electronic transitions within the molecules. The crystallographic analysis can reveal the solid-state packing and intermolecular interactions, which are important for understanding the material's properties .